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Compound of Interest

Compound Name: Acetazolamide-d3

Cat. No.: B1139258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and storage recommendations

for Acetazolamide-d3. The information is intended to ensure the safe and effective use of this

compound in a laboratory setting.

Chemical and Physical Properties
Acetazolamide-d3 is the deuterated form of Acetazolamide, a carbonic anhydrase inhibitor. It

is primarily utilized as an internal standard for the quantification of Acetazolamide in biological

samples using mass spectrometry techniques such as GC-MS or LC-MS.[1][2][3]
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Property Value Source

CAS Number 1189904-01-5 [1][2][4][5]

Molecular Formula C4H3D3N4O3S2 [1][2][4][5]

Molecular Weight 225.26 g/mol [1][4][5]

Appearance
White to off-white or pale

yellow solid/crystalline powder
[3][6]

Purity >98% [1]

Solubility
Soluble in DMSO and

Methanol
[2]

Melting Point 258-259 °C [7]

Boiling Point (Predicted) 514.3 ± 33.0 °C at 760 mmHg [7]

Density (Predicted) 2.0 ± 0.1 g/cm³ [7]

Safety and Hazard Information
While a specific Safety Data Sheet (SDS) for Acetazolamide-d3 is not readily available, the

safety profile is expected to be similar to that of Acetazolamide. The primary hazards are

related to skin and eye irritation.

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/ eye protection/ face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.
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P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P332 + P313: If skin irritation occurs: Get medical advice/ attention.

P337 + P313: If eye irritation persists: Get medical advice/ attention.

P362: Take off contaminated clothing and wash before reuse.

General Handling Precautions:

For research and development use only. Not for medicinal, household, or other use.[4]

Avoid contact with skin and eyes.[4][8]

Do not breathe dust.[8]

Ensure adequate ventilation.[4]

Remove all sources of ignition.[4]

Wash hands thoroughly after handling.[8][9]

Storage and Stability
Proper storage is crucial to maintain the integrity and stability of Acetazolamide-d3.

Condition Temperature Duration

Short-term 0 - 4 °C Days to weeks

Long-term -20 °C Months to years

Additional Storage Recommendations:

Store in a dry and dark place.[1]

The product is stable for a few weeks during ordinary shipping at ambient temperatures.[1]
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If stored properly, the shelf life is greater than 2 years.[1]

Reconstituted solutions (of the non-deuterated form) can be stored for 3 days under

refrigeration (2° to 8°C) or 12 hours at room temperature (20° to 25°C).[10]

Experimental Protocols and Applications
The primary application of Acetazolamide-d3 is as an internal standard for the quantification of

Acetazolamide by GC- or LC-MS.[1][2][3]

General Workflow for Quantification using LC-MS
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Caption: General workflow for the quantification of Acetazolamide using Acetazolamide-d3 as

an internal standard.

Mechanism of Action of Acetazolamide
Acetazolamide is a potent inhibitor of carbonic anhydrase (CA), an enzyme that catalyzes the

reversible hydration of carbon dioxide.[11] This inhibition has several physiological effects.

Carbonic Anhydrase Inhibition

Physiological Effects

pathway Acetazolamide

Carbonic Anhydrase (CA)

H2O + CO2 <=> H2CO3

catalyzes

Diuresis
(Renal HCO3- loss)

inhibition leads to
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CNS Effects
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Click to download full resolution via product page

Caption: Simplified mechanism of action of Acetazolamide as a carbonic anhydrase inhibitor.

First Aid Measures
In case of exposure, follow these first aid measures. This information is based on the SDS for

Acetazolamide and should be applicable to Acetazolamide-d3.
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Exposure Route First Aid Measures

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[4]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water.[4] If skin

irritation occurs, get medical attention.[9]

Eye Contact

Rinse with pure water for at least 15 minutes.[4]

Remove contact lenses, if present and easy to

do. Continue rinsing.[9] If eye irritation persists,

get medical attention.[9]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[4]

Firefighting and Accidental Release Measures
Firefighting:

Use an extinguishing agent suitable for the surrounding fire.[9]

In case of fire, wear self-contained breathing apparatus.[8]

Accidental Release:

Avoid dust formation.[8]

Take up mechanically and place in appropriate containers for disposal.[8]

Ventilate the affected area.[8]

Avoid release to the environment.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.chemicalbook.com/msds/acetazolamide-d3.htm
https://www.chemicalbook.com/msds/acetazolamide-d3.htm
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD718769.pdf
https://www.chemicalbook.com/msds/acetazolamide-d3.htm
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD718769.pdf
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD718769.pdf
https://www.chemicalbook.com/msds/acetazolamide-d3.htm
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD718769.pdf
https://www.carlroth.com/medias/SDB-2CK2-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA2OTl8YXBwbGljYXRpb24vcGRmfGFHWTRMMmcxT0M4NU1UazVOelEwTXpFNU5URTRMMU5FUWw4eVEwc3lYMGRDWDBWT0xuQmtaZ3wxYTc1YzVjM2IwZGNlZTUyZmQ4NDU0NGNkYzA0OTIyOWRhNWIyNjkyMDYzN2VmOWVlODlhYzIwMTM3MzBhOWIy
https://www.carlroth.com/medias/SDB-2CK2-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA2OTl8YXBwbGljYXRpb24vcGRmfGFHWTRMMmcxT0M4NU1UazVOelEwTXpFNU5URTRMMU5FUWw4eVEwc3lYMGRDWDBWT0xuQmtaZ3wxYTc1YzVjM2IwZGNlZTUyZmQ4NDU0NGNkYzA0OTIyOWRhNWIyNjkyMDYzN2VmOWVlODlhYzIwMTM3MzBhOWIy
https://www.carlroth.com/medias/SDB-2CK2-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA2OTl8YXBwbGljYXRpb24vcGRmfGFHWTRMMmcxT0M4NU1UazVOelEwTXpFNU5URTRMMU5FUWw4eVEwc3lYMGRDWDBWT0xuQmtaZ3wxYTc1YzVjM2IwZGNlZTUyZmQ4NDU0NGNkYzA0OTIyOWRhNWIyNjkyMDYzN2VmOWVlODlhYzIwMTM3MzBhOWIy
https://www.carlroth.com/medias/SDB-2CK2-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA2OTl8YXBwbGljYXRpb24vcGRmfGFHWTRMMmcxT0M4NU1UazVOelEwTXpFNU5URTRMMU5FUWw4eVEwc3lYMGRDWDBWT0xuQmtaZ3wxYTc1YzVjM2IwZGNlZTUyZmQ4NDU0NGNkYzA0OTIyOWRhNWIyNjkyMDYzN2VmOWVlODlhYzIwMTM3MzBhOWIy
https://www.carlroth.com/medias/SDB-2CK2-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA2OTl8YXBwbGljYXRpb24vcGRmfGFHWTRMMmcxT0M4NU1UazVOelEwTXpFNU5URTRMMU5FUWw4eVEwc3lYMGRDWDBWT0xuQmtaZ3wxYTc1YzVjM2IwZGNlZTUyZmQ4NDU0NGNkYzA0OTIyOWRhNWIyNjkyMDYzN2VmOWVlODlhYzIwMTM3MzBhOWIy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide is intended for informational purposes for trained laboratory personnel. Always refer

to the specific Certificate of Analysis and any available Safety Data Sheets for the most

accurate and up-to-date information. Always use good laboratory practices when handling any

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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